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Introduction

The collection and preservation of whole blood are critical for a wide range of research,
diagnostic, and drug development applications. Proper anticoagulation is essential to prevent
the coagulation cascade and to maintain the viability and physiological properties of blood cells
during storage. Citrate-Phosphate-Dextrose (CPD) and its adenine-supplemented variant,
CPDA-1, are widely used and effective anticoagulant-preservative solutions. This document
provides a detailed protocol for the anticoagulation of bovine blood using CPD, along with data
on the expected changes in hematological parameters during storage.

The components of CPD solution each serve a specific function in preserving the integrity of
the collected blood.[1] Citrate acts as the primary anticoagulant by chelating calcium ions,
which are essential cofactors in the coagulation cascade.[2] Dextrose serves as an energy
source for red blood cells, supporting their metabolic activity during storage.[1] Phosphate acts
as a buffer to maintain the pH of the blood.[1] In CPDA-1 solutions, the addition of adenine
helps to maintain adenosine triphosphate (ATP) levels, which further extends the viability of red
blood cells.[1]

Quantitative Data Summary
Composition of Anticoagulant Solutions

The following tables summarize the composition of standard CPD and CPDA-1 solutions.
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Table 1: Composition of CPD Solution

Concentration (for 63 mL

of solution to

Component Molarity (Approx.
i anticoagulate 450 mL of Y (Approx.)

blood)

Sodium Citrate (dihydrate),
1.66 g 90 mM

USP

Dextrose (monohydrate), USP 161g 142 mM

Citric Acid (anhydrous), USP 188 mg 17 mM

Monobasic Sodium Phosphate
140 mg 18.5 mM

(monohydrate), USP

Source:[3][4]

Table 2: Composition of CPDA-1 Solution

Component

Trisodium Citrate

Function

Anticoagulant (chelates Ca2+)

Citric Acid

Anticoagulant, pH balance

Dextrose

Red Blood Cell energy source

Monobasic Sodium Phosphate

pH Buffer

Adenine

Supports ATP synthesis for red blood cell
viability

Source:[1][2]

Hematological Parameter Stability in Stored Bovine

Blood (CPDA-1)
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The following table summarizes the expected changes in key hematological parameters of
bovine blood collected in CPDA-1 and stored at 2-6°C.

Table 3: Hematological Changes in Bovine Blood Stored in CPDA-1

. Packed Cell
White
Red Blood Volume ]
Storage Blood Cell Platelet Hemoglobin
Cell (RBC) (PCV) |
Day (WBC) Count . (Hb)
Count Hematocrit
Count
(HCT)
0 Stable Stable Stable Stable Stable
Significant Significant
7 Stable Stable Stable
Drop Drop
Significant Significant
14 Stable Stable Stable
Drop Drop
Significant Significant May begin to
21 Stable J g yPed Stable
Drop Drop change
Significant Significant May begin to May begin to
28 Stable g g Y Ped Y bed
Drop Drop change drop
Significant Significant Significant Significant
35 Stable
Drop Drop Change Change
Significant Significant Significant Significant
42 Decreases
Drop Drop Change Change

Source:[5][6][7] Note: The stability of bovine red blood cells is noted to be robust for up to 30

days, with hemolysis being less of an issue compared to porcine blood under similar storage

conditions.[6][8] Platelet counts, however, decrease significantly after the first week of storage.

[5]

Experimental Protocols

Materials and Reagents
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« Sterile blood collection bags containing CPD or CPDA-1 solution (e.g., 450 mL bags with 63
mL of anticoagulant).

 Alternatively, sterile evacuated blood collection tubes with CPD or a sterile syringe and a
separate sterile container with the appropriate volume of CPD solution.

e 16- to 18-gauge needles.

» Electric clippers (optional).

» Antiseptic solution (e.g., 70% ethanol, povidone-iodine).
o Sterile gauze.

e Animal restraint equipment (e.g., squeeze chute, halter).
o Refrigerated storage unit (2-8°C).

o Personal protective equipment (gloves, lab coat).

Blood Collection Procedure (Jugular Vein)

e Animal Restraint: Securely restrain the bovine in a squeeze chute and use a halter to
position the head to expose the jugular vein.[9]

» Site Preparation: If necessary, clip the hair over the jugular groove. Clean the venipuncture
site with antiseptic gauze to remove any dirt and debris.[9]

e Vein Visualization: Apply pressure at the base of the jugular groove to distend the vein,
making it more visible and palpable.[9]

e Venipuncture:

o Using a Collection Bag: Uncap the sterile needle attached to the blood collection bag.
Insert the needle, bevel up, at a 20-30 degree angle into the jugular vein.[9]

o Using a Syringe: Attach the needle to a sterile syringe. After insertion into the vein, gently
pull back the plunger to aspirate blood.
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» Blood Collection and Mixing:

o Allow the blood to flow into the collection bag or syringe. The recommended ratio is
approximately 1 part CPD solution to 7 parts whole blood.[2][6] For a standard 450 mL
collection, the bag will contain 63 mL of anticoagulant.[4]

o During collection, gently agitate the bag or container to ensure thorough mixing of the
blood with the anticoagulant.[4] This is crucial to prevent clot formation.

o Completion of Collection: Once the desired volume of blood is collected, release the
pressure on the vein. Remove the needle and immediately apply firm pressure to the
venipuncture site with sterile gauze for 30-60 seconds to ensure hemostasis.[9]

o Post-Collection Handling:
o If using a collection bag, strip the blood from the donor tubing into the bag and mix well.[4]

o If using a syringe, gently transfer the blood into a sterile container with the correct volume
of CPD and mix by gentle inversion.

Blood Storage

» Labeling: Clearly label the blood container with the animal 1D, date of collection, and any
other relevant information.

o Storage Temperature: Store the anticoagulated blood upright in a refrigerator at a
temperature between 2°C and 8°C (4°C is common).[5][10] Do not freeze the whole blood.

e Monitoring: If stored for extended periods, visually inspect the blood for signs of hemolysis
(reddening of the plasma) or contamination before use.

Visualizations
Logical Relationship of CPD Components
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) : Whole Blood Preservation
CPD Anticoagulant Solution
Maintains Red Blood Cell
Dextrose Viability & Function
Phosphate Maintains pH
Citrate Prevents Clotting
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Step 1: Preparation

Restrain animal
Prepare venipuncture site
Ready sterile collection kit

Step 2: Blood Collection

Perform venipuncture

Collect blood into CPD solution
(1 part CPD to 7 parts blood)
Mix gently during collection

Step 3: Post-Collection

Apply pressure to site
Seal and label container

Step 4. Storage

Store upright at 2-8°C

Step 5: Analysis

Withdraw samples aseptically
Perform hematological analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bostonbioproducts.com [bostonbioproducts.com]

2. avmajournals.avma.org [avmajournals.avma.org]

3. CPD Solution (Anticoagulant Citrate Phosphate Dextrose) - Novatein Biosciences
[novateinbio.com]

e 4. Anticoagulant Citrate Phosphate Dextrose Solution, USP (CPD) BLOOD-PACK™ Unit
[dailymed.nlm.nih.gov]

e 5. biochemjournal.com [biochemjournal.com]

e 6. mdpi.com [mdpi.com]

o 7.researchgate.net [researchgate.net]

e 8. preprints.org [preprints.org]

e 9. ouv.vt.edu [ouv.vt.edu]

¢ 10. 7FBH /I UM BT F X b O—XRIFHK | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Application Notes and Protocol for Anticoagulation of
Bovine Blood with CPD]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221302#protocol-for-anticoagulation-of-bovine-
blood-with-cpd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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